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Compound of Interest

Compound Name: Glyceryl-d5 trioleate

Cat. No.: B15143827 Get Quote

An In-depth Technical Guide to Glyceryl-d5
trioleate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of Glyceryl-d5 trioleate. It includes a detailed summary of its quantitative data,

generalized experimental protocols for property determination, and a visualization of its

application as an internal standard in mass spectrometry.

Core Physical and Chemical Properties
Glyceryl-d5 trioleate is a deuterated form of Glyceryl trioleate, a triglyceride. The deuterium

labeling makes it a valuable tool in various research applications, particularly in mass

spectrometry-based quantification.

Quantitative Data Summary
The following table summarizes the key physical and chemical properties of Glyceryl-d5
trioleate.
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Property Value

Molecular Formula C₅₇H₉₉D₅O₆[1][2]

Molecular Weight 890.48 g/mol [1][2]

CAS Number 60892-83-3[1]

Appearance Neat[1]

Isotopic Enrichment ≥98 atom % D

Chemical Purity ≥95%

Solubility

Soluble in ethanol (≥10 mg/ml); Slightly soluble

in chloroform (0.1-1 mg/ml) and methanol (0.1-1

mg/ml)[3]

Storage Conditions Store refrigerated at -20°C[4]

Stability

Stable if stored under recommended conditions.

It is advised to re-analyze for chemical purity

after three years.[5][6]

Experimental Protocols
Detailed experimental protocols for the determination of the physical and chemical properties of

Glyceryl-d5 trioleate are not readily available in the public domain. However, the following

sections describe generalized and widely accepted methods for determining these properties

for triglycerides, which are applicable to Glyceryl-d5 trioleate.

Determination of Melting Point
The melting point of a lipid such as Glyceryl-d5 trioleate can be determined using the capillary

tube method with a melting point apparatus.

Methodology:

A small, powdered sample of the substance is packed into a thin-walled capillary tube,

sealed at one end.
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The capillary tube is placed in a heating block or an oil bath of a melting point apparatus,

adjacent to a calibrated thermometer.

The sample is heated at a slow, controlled rate, typically 1-2°C per minute, to ensure thermal

equilibrium between the sample, the heating medium, and the thermometer.

The temperature at which the first drop of liquid appears and the temperature at which the

entire sample becomes a clear liquid are recorded. This range is reported as the melting

point. For pure crystalline solids, this range is typically narrow.

Determination of Boiling Point
For high molecular weight and heat-sensitive compounds like triglycerides, the boiling point is

often determined under reduced pressure to prevent decomposition.

Methodology:

A small amount of the liquid sample is placed in a distillation flask.

The flask is connected to a vacuum source and a manometer to measure the pressure.

The sample is heated gradually.

The temperature at which the liquid boils and its vapor pressure equals the pressure in the

system is recorded as the boiling point at that specific pressure.

Determination of Solubility
The solubility of Glyceryl-d5 trioleate in various solvents can be determined by the equilibrium

saturation method.

Methodology:

An excess amount of the solute (Glyceryl-d5 trioleate) is added to a known volume of the

solvent in a sealed container.

The mixture is agitated at a constant temperature for a sufficient period to ensure that

equilibrium is reached.
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The saturated solution is then filtered to remove the undissolved solute.

A known volume of the clear, saturated solution is taken, and the solvent is evaporated.

The mass of the remaining solute is measured, and the solubility is expressed as mass of

solute per volume of solvent (e.g., mg/mL).

Application as an Internal Standard
Glyceryl-d5 trioleate is commonly used as an internal standard for the accurate quantification

of its non-deuterated counterpart, Glyceryl trioleate, in biological samples using mass

spectrometry. The deuterium atoms increase the mass of the molecule without significantly

altering its chemical and physical behavior. This allows it to be distinguished from the

endogenous analyte by the mass spectrometer.

The following diagram illustrates the typical workflow for using Glyceryl-d5 trioleate as an

internal standard in a quantitative mass spectrometry experiment.

Biological Sample
(e.g., plasma, tissue)

Spike with known amount of
Glyceryl-d5 trioleate (Internal Standard)

Lipid Extraction

Derivatization (optional)

Liquid Chromatography
(Separation of Lipids)

Mass Spectrometry
(Detection and Quantification)

Peak Area Integration
(Analyte and Internal Standard)

Calculate Ratio
(Analyte Area / IS Area)

Quantification
(using calibration curve)

Click to download full resolution via product page

Caption: Workflow for quantification using an internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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